Cas no 1106846-67-6 (3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole)
3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzodioxol-5-yl)-5-(5-methyl-1H-pyrazol-3-yl)-1,2,4-oxadiazole
- 3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole
-
- Inchi: 1S/C13H10N4O3/c1-7-4-9(16-15-7)13-14-12(17-20-13)8-2-3-10-11(5-8)19-6-18-10/h2-5H,6H2,1H3,(H,15,16)
- InChI Key: NQMAFXUCMUYIDI-UHFFFAOYSA-N
- SMILES: O1C(C2NN=C(C)C=2)=NC(C2=CC=C3OCOC3=C2)=N1
3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-0266-2μmol |
3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole |
1106846-67-6 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-0266-1mg |
3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole |
1106846-67-6 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-0266-2mg |
3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole |
1106846-67-6 | 90%+ | 2mg |
$59.0 | 2023-04-27 |
3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole
3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole: A Comprehensive Overview
The compound 3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole (CAS No. 1106846-67-6) is a highly specialized chemical entity that belongs to the class of heterocyclic compounds. This molecule is characterized by its unique combination of fused rings and substituents, making it an interesting subject for both academic research and potential pharmaceutical applications.
1,2,4-Oxadiazole derivatives are known for their diverse pharmacological properties, including antitumor, antimicrobial, and anti-inflammatory activities. The presence of the benzodioxol ring system adds an additional layer of complexity to this compound, as it introduces electron-donating groups that can influence the overall reactivity and biological activity of the molecule.
Recent studies have highlighted the importance of pyrazole substituents in modulating the pharmacokinetic properties of oxadiazole derivatives. The 3-methyl-1H-pyrazol-5-yl group in this compound is particularly notable, as it contributes to both stereochemical diversity and lipophilicity, which are critical factors in drug design.
One of the key advantages of benzodioxole derivatives is their ability to act as matrix stabilization agents in various biological systems. This property makes them valuable in the development of controlled-release formulations, where stability and sustained drug delivery are paramount.
In terms of synthesis, 3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole can be synthesized via a multi-step process involving ring-forming reactions and substitution chemistry. The introduction of the benzodioxol group typically requires precise control over reaction conditions to ensure high yields and purity.
Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of this compound. By employing quantum mechanical modeling, scientists have gained insights into how the oxadiazole ring interacts with biological targets, paving the way for more targeted drug design strategies.
The combination of benzodioxol and pyrazole groups in this molecule creates a unique dual-targeting mechanism, which could be harnessed for the development of multi-functional drugs. This approach is particularly promising in the treatment of complex diseases, where addressing multiple pathways simultaneously can lead to more effective therapeutic outcomes.
Furthermore, the lipophilic properties of this compound make it a potential candidate for transdermal drug delivery systems. By optimizing the solubility and permeability of the molecule, researchers could develop formulations that offer improved patient compliance and enhanced therapeutic efficacy.
In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and versatile biological activities position it as a promising candidate for further research and development in the pharmaceutical industry.
1106846-67-6 (3-(2H-1,3-benzodioxol-5-yl)-5-(3-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)